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For Researchers, Scientists, and Drug Development Professionals

Solid-Phase Extraction (SPE) is a cornerstone of lipid analysis, enabling the selective

extraction and purification of lipids from complex biological matrices. The choice of SPE

cartridge is critical and contingent on the specific lipid classes of interest and the sample

matrix. This guide provides an objective comparison of commonly used SPE cartridges for lipid

analysis, supported by experimental data to aid researchers in selecting the most appropriate

tools for their work.

Principles of Lipid Separation by SPE
SPE separates lipids based on differences in their affinity for a solid stationary phase and a

liquid mobile phase. The primary mechanisms of separation include:

Normal-Phase: Polar stationary phase (e.g., silica) retains polar lipids, while non-polar lipids

are eluted first.

Reversed-Phase: A non-polar stationary phase (e.g., C18) retains non-polar lipids through

hydrophobic interactions, while polar lipids pass through more readily.[1]
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Ion-Exchange: Charged stationary phases (e.g., aminopropyl, strong anion/cation exchange)

separate lipids based on the charge of their polar head groups.

Comparison of Common SPE Cartridges
The selection of an SPE cartridge dictates the efficiency and selectivity of lipid extraction.

Below is a comparative overview of different SPE sorbents.

Data Presentation: Performance of SPE Cartridges for
Lipid Analysis
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SPE Sorbent
Principle of
Separation

Primary
Applications

Selectivity &
Performance

Reported
Recovery
Rates

Silica (Si)
Normal-Phase

Adsorption

Fractionation of

lipid classes

based on

polarity.

Separation of

neutral lipids,

glycolipids, and

phospholipids.[2]

[3]

Good for

separating major

lipid classes.

Elution is

performed with

solvents of

increasing

polarity. Can be

used for pre-

cleaning of

complex

biological

samples to

remove polar

and non-polar

contaminants.[4]

Generally high,

though specific

percentages are

highly dependent

on the elution

protocol.

Aminopropyl

(NH2)

Weak Anion

Exchange &

Normal-Phase

Separation of

neutral lipids,

free fatty acids,

and

phospholipids.[2]

Particularly

effective for

isolating the free

fatty acid

fraction.[3][5]

Fractionation of

sphingolipid

classes.[5]

Allows for the

separation of

both neutral and

acidic

phospholipid

fractions.[6] Can

separate lipid

mixtures into

individual

classes in high

yield and purity.

"Extremely high

recoveries"

reported for

cholesterol,

triglycerides, free

fatty acids, and

various

phospholipids

(PC, PE, PI, PS,

PA, SM).[6]

Reversed-Phase

(C18)

Reversed-Phase

Partitioning

General lipid

extraction from

aqueous

samples.[1]

Retains non-

polar lipids,

allowing polar

lipids and salts to

High recovery for

a broad range of

lipids, but can

result in the
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Desalting and

purification of

total lipid

extracts.

be washed away.

Often used as a

sample cleanup

step after liquid-

liquid extraction.

adsorption of

some matrix

components.

Ion-Exchange

(SAX/SCX)
Ion-Exchange

Separation of

lipids based on

the charge of

their head

groups. Isolation

of acidic and

basic

phospholipids.

Strong Anion

Exchange (SAX)

can retain

negatively

charged lipids

like phosphatidic

acid and

phosphatidylseri

ne. Mixed-mode

cartridges (e.g.,

RP/SCX) can

provide an

additional

dimension of

separation for

charged and

neutral lipids.

Extraction

efficacy for some

lipids on anion-

exchange

cartridges can be

low, though

matrix removal is

excellent.

EMR-Lipid Size Exclusion &

Hydrophobic

Interaction

Selective

removal of lipids

from complex

matrices or

selective

extraction of

lipids for

lipidomics.[7][8]

[9][10]

Highly selective

for lipids,

demonstrating

efficient removal

of major lipid

classes,

particularly

phospholipids,

from biological

fluids.[7][8][9]

The mechanism

involves the

retention of long

unbranched

>70% recovery

for all lipid

classes tested,

including

lysophospholipid

s, phospholipids,

ceramides, and

triglycerides.[11]
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hydrocarbon

chains.[9]

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. Below are

representative protocols for different SPE cartridges.

Protocol 1: Lipid Class Fractionation using a Silica SPE
Cartridge
This protocol is adapted for the general fractionation of a total lipid extract into neutral lipids,

glycolipids, and phospholipids.[2]

Cartridge Conditioning: Pre-wash the silica cartridge (e.g., 500 mg) with 5 mL of methanol

followed by 5 mL of chloroform.

Sample Loading: Dissolve the dried lipid extract (up to 10 mg) in a small volume of

chloroform (e.g., 200 µL) and load it onto the conditioned cartridge.[2]

Elution of Neutral Lipids: Elute the neutral lipid fraction with 10 mL of chloroform.[2] For

quantitative recovery of free fatty acids, a solvent mixture of chloroform with 1% acetic acid

can be used.[2]

Elution of Glycolipids: Elute the glycolipid fraction (including ceramides) with 10 mL of

acetone:methanol (9:1, v/v).[2]

Elution of Phospholipids: Elute the phospholipid fraction with 10 mL of methanol.[2]

Downstream Processing: Dry the collected fractions under a stream of nitrogen and

reconstitute in an appropriate solvent for subsequent analysis (e.g., LC-MS).

Protocol 2: Separation of Neutral and Acidic Lipids
using an Aminopropyl (NH2) SPE Cartridge
This protocol allows for the separation of neutral lipids, free fatty acids, and different classes of

phospholipids.[2][6]
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Cartridge Conditioning: Wash the aminopropyl cartridge (e.g., 500 mg) with 5 mL of hexane.

Sample Loading: Dissolve the lipid extract in chloroform and apply it to the conditioned

cartridge.

Elution of Neutral Lipids: Elute the neutral lipids with 18 mL of chloroform:isopropanol (2:1,

v/v).[2]

Elution of Free Fatty Acids: Elute the free fatty acids with 18 mL of diethyl ether containing

2% acetic acid.[2]

Elution of Neutral/Basic Phospholipids: Elute phospholipids such as phosphatidylcholine and

sphingomyelin with methanol.

Elution of Acidic Phospholipids: Elute acidic phospholipids with a more polar and acidic

solvent mixture, such as hexane-2-propanol-ethanol-0.1 M ammonium acetate-formic acid

(420:350:100:50:0.5) containing 5% phosphoric acid.[6]

Downstream Processing: Evaporate the solvents from each fraction and reconstitute the

lipids for further analysis.

Protocol 3: Total Lipid Extraction using an EMR-Lipid
SPE Cartridge
This protocol is designed for the selective extraction of a broad range of lipids from human

plasma for lipidomics analysis.[7]

Sample Pre-treatment: Precipitate proteins from 100 µL of plasma by adding 900 µL of a cold

organic solvent (e.g., acetonitrile with 5% methanol). Vortex and sonicate on ice.

Cartridge Conditioning: No conditioning is required for this type of cartridge.

Sample Loading: Load the entire supernatant from the protein precipitation step onto the

EMR-Lipid cartridge and allow it to pass through by gravity.[12]

Washing: Wash the cartridge with a solvent that removes unwanted matrix components while

retaining the lipids (e.g., 90:10 acetonitrile/water).[12]
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Elution of Lipids: Elute the retained lipids with a solvent mixture capable of disrupting the

hydrophobic interactions, such as 1:1 chloroform/methanol.[12]

Downstream Processing: Dry the eluate under nitrogen and reconstitute in a suitable solvent

for LC-MS analysis.

Mandatory Visualization
Experimental Workflow for Lipid Analysis using SPE
The following diagram illustrates a generalized experimental workflow for lipid analysis using

different types of SPE cartridges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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